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Compound of Interest

Compound Name: Tin(2+) acrylate

Cat. No.: B15175784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tin(II) acrylate, also known as stannous acrylate, is an organotin compound with the chemical

formula C₆H₆O₄Sn. As a derivative of acrylic acid, it holds potential as a monomer for the

synthesis of functional polymers and materials. Organotin compounds, in general, are utilized

in a variety of applications, including as catalysts, stabilizers, and biocidal agents. This guide

provides a comprehensive overview of the available technical information for tin(II) acrylate,

with a focus on its chemical identifiers, synthesis, and known applications, structured for a

scientific audience.

Chemical Identifiers and Properties
A summary of the key identifiers and computed properties for tin(II) acrylate is provided below.

This data is essential for substance identification, regulatory compliance, and theoretical

modeling.[1][2]
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Identifier Type Value

CAS Number 94275-72-6

Molecular Formula C₆H₆O₄Sn

Molecular Weight 260.82 g/mol [1]

IUPAC Name prop-2-enoate;tin(2+)[1]

Synonyms Stannous acrylate, Tin(2+) diacrylate

EC Number 304-460-6

PubChem CID 57356749[1]

InChI
InChI=1S/2C3H4O2.Sn/c21-2-3(4)5;/h22H,1H2,

(H,4,5);/q;;+2/p-2[1]

InChIKey FBXAIBZEZGSAAK-UHFFFAOYSA-L[1]

Canonical SMILES C=CC(=O)[O-].C=CC(=O)[O-].[Sn+2][1]

Synthesis of Tin(II) Acrylate
The synthesis of tin(II) acrylate can be achieved through the reaction of a soluble tin(II) salt with

acrylic acid or an acrylate salt. A detailed experimental protocol is described below, adapted

from the synthesis of metal acrylates for copolymerization.[3]

Experimental Protocol: Synthesis from Tin(II) Chloride
Materials:

Acrylic acid (CH₂=CHCOOH)

Sodium hydroxide (NaOH)

Tin(II) chloride (SnCl₂)

Hydroquinone (as a polymerization inhibitor)

Distilled water
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Procedure:

In a reaction flask, dissolve 16 g of sodium hydroxide in 150 ml of distilled water with stirring.

To prevent premature polymerization of the acrylic acid, add a small amount of hydroquinone

to the flask.

Slowly add 49.7 g of acrylic acid dropwise to the sodium hydroxide solution. The temperature

should be maintained between 35-40°C. Continue stirring for one hour until the alkali is

completely dissolved, forming sodium acrylate.

To the resulting sodium acrylate solution, add 22 g of tin(II) chloride salt.

Heat the mixture to 50°C and continue stirring until the tin(II) chloride is completely dissolved

and the reaction is complete. The final product is an aqueous solution of tin(II) acrylate.

A similar synthetic strategy involves the direct reaction of tin(II) chloride with methacrylic acid in

an appropriate solvent like ethanol to produce tin(II) methacrylate, suggesting a general

pathway for the synthesis of tin(II) carboxylates.[4]

Synthesis Workflow

Preparation of Sodium Acrylate

Formation of Tin(II) Acrylate

Sodium Hydroxide (16g)

Sodium Acrylate Solution

Distilled Water (150ml) Acrylic Acid (49.7g) Hydroquinone

Tin(II) Acrylate Solution

Reaction at 50°C

Tin(II) Chloride (22g)
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Caption: Synthesis workflow for tin(II) acrylate.

Applications and Research
While specific applications of tin(II) acrylate in drug development are not well-documented in

publicly available literature, organotin compounds, in general, have been investigated for their

biological activities. Organotin(IV) carboxylates, for instance, have been reviewed for their

potential as antitumoral and antimicrobial agents. The biological activity of these compounds is

often attributed to the interaction of the tin cation with biological macromolecules.

In materials science, tin(II) acrylate serves as a monomer in polymerization reactions. One

documented application involves its use in the synthesis of a tin-

acrylate/methacryloxypropyltrimethoxysilane copolymer, which acts as a binder for roofing

granules.[5] Tin(II) compounds, such as tin(II) octoate, are also widely used as catalysts in ring-

opening polymerization, for example, in the synthesis of polylactide (PLA) and other polyesters

for biomedical applications.[6][7]

Polymerization Workflow Example
The following diagram illustrates a general workflow for the copolymerization of a tin-acrylate

monomer.
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Caption: General workflow for tin-acrylate copolymerization.

Conclusion
Tin(II) acrylate is a specialty chemical with established identifiers and synthesis routes. While

its primary documented applications are in materials science, particularly in the formation of

copolymers, the broader family of organotin compounds has been a subject of interest in

medicinal chemistry. For researchers in drug development, tin(II) acrylate could be of interest

as a precursor for novel organotin-containing polymers or as a standalone compound for

biological screening. Further research is required to elucidate its specific biological activities

and potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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